Cas no 899963-47-4 (4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide)

• Product Name: 4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide
• CAS No: 899963-47-4
• MF: C₂₂H₁₈N₄O₃S₂
• MW: 450.533321857452
• CID: 5500127
• Update Time: 2025-06-22

4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(3,4-dihydro-1(2H)-quinolinyl)sulfonyl]-N-thieno[2,3-d]pyrimidin-4-yl-
• 4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide

• Inchi： 1S/C22H18N4O3S2/c27-21(25-20-18-11-13-30-22(18)24-14-23-20)16-7-9-17(10-8-16)31(28,29)26-12-3-5-15-4-1-2-6-19(15)26/h1-2,4,6-11,13-14H,3,5,12H2,(H,23,24,25,27)
• InChI Key： BRPCZPABVPJKHX-UHFFFAOYSA-N
• SMILES： C(NC1N=CN=C2SC=CC2=1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CCC2)(=O)=O)C=C1

Additional information on 4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide

4-(1,2,3,4-Tetrahydroquinoline-1-sulfonyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide: A Comprehensive Overview

In recent years, the field of organic chemistry has witnessed remarkable advancements in the synthesis and characterization of complex molecules. Among these, the compound 4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS No. 899963-47-4) has emerged as a significant subject of research due to its unique structural features and potential applications in pharmacology and materials science.

The molecular structure of this compound is a fascinating blend of functional groups. The tetrahydroquinoline moiety contributes to its aromatic stability and potential for hydrogen bonding. The sulfonyl group enhances the molecule's electron-withdrawing properties, which can influence its reactivity in various chemical reactions. Furthermore, the thienopyrimidine ring introduces heterocyclic aromaticity and additional sites for functionalization. This combination makes the compound a versatile building block for drug design and material synthesis.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry. The presence of the amide group in this compound not only stabilizes the molecule but also facilitates interactions with biological targets. Researchers have explored its potential as a lead compound for developing new drugs targeting specific enzymes or receptors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its role in anti-cancer drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the tetrahydroquinoline sulfonyl derivative and its subsequent coupling with the thienopyrimidine benzamide moiety. This synthesis pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production if required.

In terms of applications, this compound has shown promise in several areas beyond pharmacology. Its electronic properties make it a candidate for use in organic electronics, such as in field-effect transistors or light-emitting diodes (LEDs). Additionally, preliminary studies suggest that it may serve as a precursor for advanced materials with tailored optical and mechanical properties.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound. Early findings indicate that it has low toxicity towards common test organisms, which is encouraging for its potential use in pharmaceuticals or agrochemicals. However, further studies are needed to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, 4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS No. 899963-47-4) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in medicinal chemistry and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in these fields.